Cas no 1187468-09-2 (2H-1,4-Benzoxazine, octahydro-, (4aR,8aS)-rel-)

2H-1,4-Benzoxazine, octahydro-, (4aR,8aS)-rel- structure

1187468-09-2 structure

Product Name:2H-1,4-Benzoxazine, octahydro-, (4aR,8aS)-rel-

CAS No:1187468-09-2

MF:C₈H₁₅NO

MW:141.210802316666

CID:6097220

PubChem ID:8027227

Update Time:2024-01-16

2H-1,4-Benzoxazine, octahydro-, (4aR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

- 2H-1,4-Benzoxazine, octahydro-, (4aR,8aS)-rel-
- AGYZKRGPZJEWPN-SFYZADRCSA-N
- SCHEMBL937953
- rac-(4aR,8aS)-octahydro-2H-1,4-benzoxazine
- 1187468-09-2
- (4AR,8aS)-octahydro-2H-benzo[b][1,4]oxazine
- EN300-732174
- starbld0040914
- cis-octahydro-benzo[1,4]oxazine
- Inchi： 1S/C8H15NO/c1-2-4-8-7(3-1)9-5-6-10-8/h7-9H,1-6H2/t7-,8+/m1/s1
- InChI Key： AGYZKRGPZJEWPN-SFYZADRCSA-N
- SMILES： O1[C@@]2([H])CCCC[C@@]2([H])NCC1

Computed Properties

Exact Mass: 141.115364102g/mol
Monoisotopic Mass: 141.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 21.3Å²

Experimental Properties

Density: 0.970±0.06 g/cm3(Predicted)
Boiling Point: 220.6±15.0 °C(Predicted)
pka: 9.21±0.20(Predicted)

2H-1,4-Benzoxazine, octahydro-, (4aR,8aS)-rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732174-1.0g	rac-(4aR,8aS)-octahydro-2H-1,4-benzoxazine	1187468-09-2		1g	$0.0	2023-06-06

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